Cas no 2203015-63-6 (2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride)

• Product Name: 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride
• CAS No: 2203015-63-6
• MF: C₉H₁₅Cl₂N₃
• MW: 236.141499757767
• MDL: MFCD30726842
• CID: 4781515
• Update Time: 2025-11-01

2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride
• 2-Methyl-4-(pyrrolidin-3-yl)pyrimidine dihydrochloride

• MDL： MFCD30726842
• Inchi： 1S/C9H13N3.2ClH/c1-7-11-5-3-9(12-7)8-2-4-10-6-8;;/h3,5,8,10H,2,4,6H2,1H3;2*1H
• InChI Key： HZQUHKLXXFKKEV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=CN=C(C)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 37.8

Additional information on 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride

2-Methyl-4-(3-pyrrolidinyl)pyrimidine Dihydrochloride: A Comprehensive Overview

Introduction

2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride, a compound with the CAS registry number 2203015-63-6, has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and roles in various drug discovery programs. The integration of a pyrrolidine ring into the pyrimidine framework introduces additional complexity and functionality, making it a promising candidate for further research and development.

Chemical Structure and Synthesis

The molecular structure of 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride consists of a pyrimidine ring substituted with a methyl group at position 2 and a pyrrolidine moiety at position 4. The presence of the pyrrolidine ring, a five-membered nitrogen-containing ring, adds significant steric and electronic effects to the molecule, potentially influencing its pharmacokinetic properties and bioavailability. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and hydrochloric acid-mediated protonation to achieve the final dihydrochloride salt form.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies and early-stage clinical trials. Researchers have explored various routes to optimize the synthesis process, including the use of microwave-assisted reactions and continuous flow chemistry, which have shown promise in enhancing reaction yields and reducing production times.

Biological Activity and Therapeutic Potential

Extensive in vitro studies have demonstrated that 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride exhibits potent inhibitory activity against several key enzymes and receptors implicated in various disease states. For instance, it has been shown to inhibit kinase enzymes involved in oncogenic signaling pathways, making it a potential candidate for anticancer therapy. Additionally, this compound has demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting nuclear factor-kappa B (NF-κB) activation, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also highlighted its potential as a modulator of ion channels, particularly voltage-gated sodium channels, which are critical targets for pain management. Preclinical studies using animal models of chronic pain have shown that 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride exhibits analgesic effects comparable to existing drugs but with reduced side effects, suggesting its potential as a novel analgesic agent.

Structure-Activity Relationship (SAR) Studies

To better understand the relationship between the structure of 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride and its biological activity, researchers have conducted extensive SAR studies. These studies have revealed that the methyl group at position 2 plays a critical role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to target proteins. Furthermore, modifications to the pyrrolidine ring have shown that substituents at specific positions can significantly influence both the potency and selectivity of the compound.

Recent computational modeling techniques, such as molecular docking and machine learning-based predictive modeling, have provided deeper insights into the binding modes of this compound with its target proteins. These studies have identified key residues within the active site that are crucial for binding, offering valuable information for further optimization of this compound's therapeutic profile.

Pharmacokinetics and Toxicology

The pharmacokinetic properties of 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride have been evaluated in preclinical models, revealing favorable absorption profiles and moderate clearance rates. These findings suggest that the compound may exhibit suitable bioavailability when administered orally or via other routes. However, further studies are required to confirm these observations in human subjects.

Toxicological assessments indicate that 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride demonstrates low acute toxicity at therapeutic doses. Chronic toxicity studies are currently underway to evaluate long-term safety profiles; preliminary results suggest minimal adverse effects on major organ systems.

Conclusion

In summary, 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride (CAS No: 2203015-63-6) is a promising compound with diverse biological activities and potential therapeutic applications across multiple disease areas. Its unique structural features provide a foundation for further optimization through SAR studies, while recent advances in synthetic methodologies offer opportunities for scalable production.

The integration of cutting-edge research techniques such as computational modeling and advanced analytical methods continues to enhance our understanding of this compound's mechanisms of action and therapeutic potential. As research progresses, 2-Methyl-4-(3-pyrrolidinyl)pyrimidine dihydrochloride holds great promise as a novel therapeutic agent with significant clinical implications.